Cas no 478043-15-1 ((2,4-DICHLOROPHENYL)(3-METHYL-2,3-DIHYDRO-4H-1,4-BENZOXAZIN-4-YL)METHANONE)

• Product Name: (2,4-DICHLOROPHENYL)(3-METHYL-2,3-DIHYDRO-4H-1,4-BENZOXAZIN-4-YL)METHANONE
• CAS No: 478043-15-1
• MF: C₁₆H₁₃Cl₂NO₂
• MW: 322.185922384262
• CID: 6012929
• PubChem ID: 4220270
• Update Time: 2025-06-13

(2,4-DICHLOROPHENYL)(3-METHYL-2,3-DIHYDRO-4H-1,4-BENZOXAZIN-4-YL)METHANONE Chemical and Physical Properties

Names and Identifiers

• (2,4-DICHLOROPHENYL)(3-METHYL-2,3-DIHYDRO-4H-1,4-BENZOXAZIN-4-YL)METHANONE
• 4-(2,4-dichlorobenzoyl)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine
• Methanone, (2,4-dichlorophenyl)(2,3-dihydro-3-methyl-4H-1,4-benzoxazin-4-yl)-
• 4M-351S
• (2,4-dichlorophenyl)-(3-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)methanone
• Oprea1_753704
• 478043-15-1
• AKOS005090146

• Inchi： 1S/C16H13Cl2NO2/c1-10-9-21-15-5-3-2-4-14(15)19(10)16(20)12-7-6-11(17)8-13(12)18/h2-8,10H,9H2,1H3
• InChI Key： TXXDVXDGMLDNLY-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1Cl)(N1C2=CC=CC=C2OCC1C)=O

Computed Properties

• Exact Mass: 321.0323340g/mol
• Monoisotopic Mass: 321.0323340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.346±0.06 g/cm3(Predicted)
• Boiling Point: 472.2±45.0 °C(Predicted)
• pka: -2.17±0.40(Predicted)

Additional information on (2,4-DICHLOROPHENYL)(3-METHYL-2,3-DIHYDRO-4H-1,4-BENZOXAZIN-4-YL)METHANONE

Introduction to (2,4-DICHLOROPHENYL)(3-METHYL-2,3-DIHYDRO-4H-1,4-BENZOXAZIN-4-YL)METHANONE (CAS No. 478043-15-1)

(2,4-DICHLOROPHENYL)(3-METHYL-2,3-DIHYDRO-4H-1,4-BENZOXAZIN-4-YL)METHANONE (CAS No. 478043-15-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazines and is characterized by its unique molecular structure, which includes a 2,4-dichlorophenyl group and a 3-methyl-2,3-dihydro-1,4-benzoxazinyl moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of (2,4-DICHLOROPHENYL)(3-METHYL-2,3-DIHYDRO-4H-1,4-BENZOXAZIN-4-YL)METHANONE is C₁₆H₁₃Cl₂NO₂, and its molecular weight is approximately 320.19 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including condensation and cyclization steps. The precise synthesis route can vary depending on the desired purity and yield, but common methods involve the reaction of 2,4-dichlorobenzoyl chloride with 3-methylbenzoxazinone in the presence of a suitable base.

In recent years, (2,4-DICHLOROPHENYL)(3-METHYL-2,3-DIHYDRO-4H-1,4-BENZOXAZIN-4-YL)METHANONE has been the subject of extensive research due to its potential therapeutic applications. Studies have shown that this compound exhibits significant antimicrobial and antifungal properties, making it a promising candidate for the development of new drugs to combat resistant strains of bacteria and fungi. Additionally, preliminary investigations have indicated that it may have anti-inflammatory and antioxidant effects, which could be beneficial in treating various inflammatory diseases and conditions associated with oxidative stress.

The pharmacological profile of (2,4-DICHLOROPHENYL)(3-METHYL-2,3-DIHYDRO-4H-1,4-BENZOXAZIN-4-YL)METHANONE has been explored in several preclinical studies. In vitro assays have demonstrated its ability to inhibit the growth of various bacterial and fungal species, including Staphylococcus aureus and Candida albicans. These findings suggest that the compound could be developed into a broad-spectrum antimicrobial agent. Furthermore, animal models have shown that it can reduce inflammation and oxidative damage in tissues exposed to inflammatory stimuli.

One of the key challenges in the development of (2,4-DICHLOROPHENYL)(3-METHYL-2,3-DIHYDRO-4H-1,4-BENZOXAZIN-4-YL)METHANONE as a therapeutic agent is optimizing its pharmacokinetic properties. Research efforts are focused on improving its solubility, stability, and bioavailability to enhance its efficacy in vivo. Advanced drug delivery systems and prodrug strategies are being investigated to address these issues and ensure that the compound can be effectively administered to patients.

In addition to its therapeutic potential, (2,4-DICHLOROPHENYL)(3-METHYL-2,3-DIHYDRO-4H-1,4-BENZOXAZIN-4-YL)METHANONE has also been studied for its mechanism of action. Studies have revealed that it interacts with specific cellular targets involved in microbial growth and inflammatory responses. For example, it has been shown to inhibit key enzymes involved in bacterial cell wall synthesis and fungal metabolism. This mechanistic understanding is crucial for designing more effective derivatives and optimizing its therapeutic applications.

The safety profile of (2,4-DICHLOROPHENYL)(3-METHYL-2,3-DIHYDRO-4H-1,4-BENZOXAZIN-4-YL)METHANONE is another important consideration in its development as a pharmaceutical agent. Preclinical toxicity studies have indicated that it is generally well-tolerated at therapeutic doses. However, further research is needed to fully evaluate its long-term safety and potential side effects in humans.

In conclusion, (2,4-DICHLOROPHENYL)(3-METHYL-2,3-DIHYDRO-4H-1,4-BENZOXAZIN-4-YL)METHANONE (CAS No. 478043-15-1) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its properties and mechanisms of action, paving the way for its development into effective treatments for various medical conditions. As the field of medicinal chemistry advances, this compound stands out as a valuable candidate for further exploration and clinical evaluation.